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Koh-i-Noor Graphite Pencil Technical Support
Center
This guide provides researchers, scientists, and drug development professionals with detailed

protocols and troubleshooting advice for sharpening Koh-i-Noor graphite pencils to achieve and

maintain a durable, fine point for precision work.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of lead breakage during sharpening?

A1: The most common causes for graphite core breakage are excessive pressure, dull

sharpener blades, and internal fractures within the graphite core from the pencil being dropped.

[1][2] Softer graphite grades (e.g., 6B and above) are naturally more prone to breakage than

harder grades (e.g., H to 9H).[3] Applying uneven force or twisting the pencil instead of the

sharpener can also introduce stress that leads to fractures.[3][4]

Q2: Manual or electric sharpener: Which is better for achieving a precise, durable point?

A2: Both sharpener types have distinct advantages. Manual sharpeners, including blade and

helical models, offer greater control over the sharpening angle and pressure, which is crucial

for delicate, soft-leaded pencils.[5][6] Electric sharpeners provide speed and consistency, which

is beneficial for harder graphite grades where precision is required repeatedly.[7] For the finest
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and most durable points, many professionals prefer a multi-step approach: a quality helical or

blade sharpener to shape the wood and a sandpaper block to refine the graphite point.[3][8][9]

Q3: How does the graphite grade (e.g., 2H vs. 4B) affect the sharpening strategy?

A3: The graphite grade is critical in determining the best sharpening method.

Hard Grades (H-9H): These cores are strong and can be sharpened to a very long, fine point

with minimal risk of breaking.[3]

Soft Grades (B-8B): These cores are softer and more brittle. They require a gentler

approach. Avoid overly long, thin points, as they are likely to break under pressure. A shorter,

sturdier point is recommended.[3][4] Using a sharpener with a larger hole can create this

type of point.[2]

Q4: How often should I replace the blade in my manual sharpener?

A4: Blades should be replaced as soon as you notice a decline in performance, such as

splintering wood, a rough finish on the graphite, or the need to apply more pressure.[3] A dull

blade is a primary cause of lead breakage.[2][4] Many high-quality manual sharpeners, like

those from KUM, come with replacement blades.[10][11]

Troubleshooting Guide
Issue 1: The pencil point repeatedly breaks inside the sharpener.

Cause A: Dull Blade: A dull blade crushes and splinters the wood instead of cutting it cleanly,

putting stress on the graphite core.

Solution: Replace the blade on your sharpener. Most quality manual sharpeners have

replaceable blades.

Cause B: Excessive Pressure: Forcing the pencil into the sharpener can snap the lead.[1]

[12]

Solution: Apply gentle, even pressure. Let the blade do the work. If you are using a hand-

held sharpener, rotate the sharpener, not the pencil, to reduce twisting stress on the core.

[3][4]
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Cause C: Internal Fractures: The pencil may have been dropped, causing the graphite core

to be fractured internally.

Solution: Unfortunately, this damage is often irreparable. If a pencil consistently breaks, it

is likely compromised. Proper storage and handling can prevent this issue.[1]

Cause D: Soft Graphite Core: Softer leads (B grades) are inherently more fragile.

Solution: Use a sharpener that creates a shorter, less acute point. Helical sharpeners,

whether manual crank or electric, are often gentler on soft cores as they shave the wood

away with less torque.[4][6]

Issue 2: The sharpened point is not fine enough for detailed work.

Cause A: Standard Sharpener Angle: Most basic sharpeners create a standard, all-purpose

point.

Solution 1 (Two-Step Sharpener): Use a long-point sharpener, such as the KUM Long

Point Sharpener, which first shaves the wood casing back further and then sharpens the

lead to a fine point.[11][13]

Solution 2 (Sandpaper): After creating a basic point with a standard sharpener, refine the

tip using a sandpaper block or fine-grit sandpaper (220-400 grit).[3][14][15] Gently roll and

drag the pencil tip across the sandpaper at a low angle to hone it to a needle-sharp point.

[14][16]

Issue 3: The fine point dulls too quickly during use.

Cause A: Point is Too Acute: A very long, needle-like point has less material supporting the

tip, leading to faster wear.

Solution: After sharpening to a fine point, slightly blunt the very tip on scrap paper to

create a more durable micro-facet. For shading, using the side of a longer exposed lead is

more effective and preserves the tip.[9]

Cause B: Incorrect Graphite Grade: Using a soft pencil (e.g., 4B) for tasks requiring

sustained fine lines will result in rapid dulling.
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Solution: Use a harder graphite grade (e.g., 2H, 4H) for intricate, precise lines that need to

maintain their sharpness longer.

Data Presentation: Sharpening Method Comparison
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Sharpening
Method

Best For
Point
Durability

Precision Control
Key
Considerati
ons

Manual Blade

Sharpener

General

purpose,

portability

Moderate Good High

Requires a

sharp blade.

Rotate the

sharpener,

not the

pencil.[3][4]

Helical

Sharpener

(Crank/Electri

c)

Consistent

points, soft

cores

Good-High High Moderate

Applies even

pressure,

reducing

breakage.[4]

[6] Automatic

stop prevents

over-

sharpening.

[17]

Two-Step

Long Point

Sharpener

Creating

long, fine

points for

detail

Moderate-

High
Excellent High

Exposes

more lead,

which can be

more fragile if

not handled

carefully.[11]

[13]

Utility Knife &

Sandpaper

Custom point

shapes,

maximum

length

High

(customizable

)

Excellent Excellent

Offers the

most control

but requires

skill and

safety

precautions.

[3][9][14]

Experimental Protocol: Point Durability Assay
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Objective: To quantitatively assess the durability of a sharpened Koh-i-Noor 2H graphite pencil

point achieved through three different sharpening methodologies.

Materials:

3 Koh-i-Noor 1500 series 2H graphite pencils

Standard single-blade manual sharpener (new blade)

KUM Automatic Long Point sharpener

Utility knife and 220-grit sandpaper block

A4 sheets of standard 80 g/m² copy paper

Ruler and stopwatch

Digital microscope or high-resolution scanner for point analysis

Methodology:

Pencil Preparation: Label the three 2H pencils as M1 (Manual Blade), M2 (Long Point), and

M3 (Knife/Sandpaper).

Sharpening Procedure:

M1: Sharpen the pencil using the standard manual sharpener to a complete point.

M2: Sharpen the pencil using the KUM Automatic Long Point sharpener according to its

two-step process.

M3: Use the utility knife to expose approximately 10mm of the graphite core. Then, use the

sandpaper block to shape the exposed lead into a fine, conical point, matching the

fineness of M2 as closely as possible by visual inspection.[9][14][18]

Initial State Analysis: Place the tip of each sharpened pencil under the digital microscope

and capture an image of the point. Measure the initial tip width.
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Durability Test:

Secure a sheet of A4 paper to a flat surface.

Using pencil M1, draw a continuous straight line with consistent, moderate pressure.

Continue drawing until a noticeable degradation in line quality (thickening) occurs.

Measure the total length of the line drawn in centimeters.

Repeat this procedure for pencils M2 and M3, using a fresh sheet of paper for each.

Final State Analysis: Capture a post-test image of each pencil tip under the microscope to

observe wear.

Data Collection: Record the total line length (cm) achieved for each sharpening method

before significant point degradation.

Visualized Workflows and Logic
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Figure 1: Sharpening Workflow for Optimal Point Durability
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Figure 1: Sharpening Workflow for Optimal Point Durability
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Figure 2: Troubleshooting Logic for Point Breakage
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Figure 2: Troubleshooting Logic for Point Breakage

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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durability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628114#sharpening-koh-i-noor-graphite-pencils-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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